Cas no 1501057-36-8 (2-({[(Benzyloxy)carbonyl]amino}methyl)pyridine-4-carboxylic acid)

• Product Name: 2-({[(Benzyloxy)carbonyl]amino}methyl)pyridine-4-carboxylic acid
• CAS No: 1501057-36-8
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 6140804
• PubChem ID: 108495835
• Update Time: 2025-10-28

2-({[(Benzyloxy)carbonyl]amino}methyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6747809
• 2-({[(benzyloxy)carbonyl]amino}methyl)pyridine-4-carboxylic acid
• 1501057-36-8
• 2-({[(Benzyloxy)carbonyl]amino}methyl)pyridine-4-carboxylic acid

• Inchi： 1S/C15H14N2O4/c18-14(19)12-6-7-16-13(8-12)9-17-15(20)21-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,17,20)(H,18,19)
• InChI Key： QLIYWKZTKWCBHD-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=C(C(=O)O)C=CN=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.5Ų

Additional information on 2-({[(Benzyloxy)carbonyl]amino}methyl)pyridine-4-carboxylic acid

Comprehensive Overview of 2-({[(Benzyloxy)carbonyl]amino}methyl)pyridine-4-carboxylic acid (CAS No. 1501057-36-8)

2-({[(Benzyloxy)carbonyl]amino}methyl)pyridine-4-carboxylic acid (CAS No. 1501057-36-8) is a specialized organic compound widely utilized in pharmaceutical research, medicinal chemistry, and material science. Its unique molecular structure, featuring a pyridine-4-carboxylic acid core modified with a benzyloxycarbonyl (Cbz) protecting group, makes it a valuable intermediate in peptide synthesis and drug development. Researchers and industry professionals frequently search for this compound due to its role in prodrug design, enzyme inhibition studies, and bioconjugation applications.

The growing interest in targeted drug delivery systems and small-molecule therapeutics has amplified the relevance of 2-({[(Benzyloxy)carbonyl]amino}methyl)pyridine-4-carboxylic acid. Its carboxylic acid moiety allows for facile derivatization, enabling covalent attachment to nanoparticles or biomolecules—a hot topic in nanomedicine and cancer research. Recent publications highlight its use in designing pH-responsive drug carriers, aligning with the trend of precision medicine.

From a synthetic chemistry perspective, the Cbz-protected amine in this compound offers selective deprotection opportunities, a feature highly sought after in multi-step organic synthesis. Laboratories often inquire about its solubility profiles (e.g., in DMSO or aqueous buffers) and stability under various conditions, reflecting practical concerns in experimental workflows. The compound’s HPLC purification methods and spectroscopic characterization data (IR, NMR, MS) are also frequently requested by analytical chemists.

In the context of green chemistry, researchers explore eco-friendly alternatives for introducing protective groups, making 2-({[(Benzyloxy)carbonyl]amino}methyl)pyridine-4-carboxylic acid a subject of optimization studies. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal in modern high-throughput platforms. Notably, patents involving this compound often cite applications in neurodegenerative disease research, particularly for modulating protein-protein interactions.

Quality control remains a critical discussion point, with emphasis on certificates of analysis (CoA), residual solvent limits, and chiral purity when applicable. Suppliers catering to GMP-grade requirements observe heightened demand, especially from contract research organizations (CROs). The compound’s storage recommendations (-20°C under inert atmosphere) and handling precautions are equally vital for laboratory safety protocols.

Emerging trends like AI-driven molecular design and fragment-based drug discovery have spurred computational studies on this molecule’s 3D conformation and binding affinities. Databases such as PubChem and Reaxys document its physicochemical properties (e.g., logP, hydrogen bond donors/acceptors), which are instrumental in QSAR modeling. These data-driven approaches answer common queries about its bioavailability and metabolic stability—key parameters in preclinical development.

In summary, 2-({[(Benzyloxy)carbonyl]amino}methyl)pyridine-4-carboxylic acid (CAS No. 1501057-36-8) bridges fundamental chemistry and cutting-edge applications. Its versatility ensures sustained relevance across academic research, industrial R&D, and therapeutic innovation, addressing contemporary challenges in chemical biology and personalized healthcare.